Cas no 213343-69-2 ((-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM(I)TRIFLUOROMETHANESULFONATE,98+%(S,S)-ME-BPE-RH)

(-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM(I)TRIFLUOROMETHANESULFONATE,98+%(S,S)-ME-BPE-RH structure
213343-69-2 structure
Product Name:(-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM(I)TRIFLUOROMETHANESULFONATE,98+%(S,S)-ME-BPE-RH
CAS No:213343-69-2
MF:C23H40F3O3P2RhS-
MW:618.5
CID:872774
PubChem ID:10984986
Update Time:2024-10-31

(-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM(I)TRIFLUOROMETHANESULFONATE,98+%(S,S)-ME-BPE-RH Chemical and Physical Properties

Names and Identifiers

    • Rhodium(1+), [(1,2,5,6-h)-1,5-cyclooctadiene][(2S,2'S,5S,5'S)-1,1'-(1,2-ethanediyl)bi s[2,5-dimethylphospholane-kP]]-, salt with trifluoromethanesulfonic acid (1:1)
    • Rhodium(1+), [(1,2,5,6-h)-1,5-cyclooctadiene][(2S,2'S,5S,5'S)-1,1'-(1,2-ethanediyl)bi s[2,5-dimethylphospholane-kP]]-, salt w
    • (-)-1,2-Bis((2S,5S)-2,5-dimethylphospholano)ethane(cyclooctadiene)rhodium(I)trifluoromethanesulfonate
    • (+)-1,2-Bis[(2S,5S)-2,5-diMethylphospholano]ethane(1,5-cyclooctadiene)rhodiuM(I) trifluoroMethanesulfonate, 97%
    • 213343-69-2
    • (-)-1,2-bis-((2S,5S)-2,5-Dimethylphospholano)ethane(cyclooctadiene)rhodium(I)trifluoromethanesulfonate
    • 1,2-Bis((2S,5S)-2,5-dimethylphospholano)ethane(cyclooctadiene)rhodium(I) trifluoromethanesulfonate
    • (-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM(I)TRIFLUOROMETHANESULFONATE,98+%(S,S)-ME-BPE-RH
    • (1Z,5Z)-Cycloocta-1,5-diene;(2S,5S)-1-[2-[(2S,5S)-2,5-dimethylphospholan-1-yl]ethyl]-2,5-dimethylphospholane;rhodium;trifluoromethanesulfonate
    • MDL: MFCD01631281
    • Inchi: 1S/C14H28P2.C8H12.CHF3O3S.Rh/c1-11-5-6-12(2)15(11)9-10-16-13(3)7-8-14(16)4;1-2-4-6-8-7-5-3-1;2-1(3,4)8(5,6)7;/h11-14H,5-10H2,1-4H3;1-2,7-8H,3-6H2;(H,5,6,7);/q;;;+1/p-1/b;2-1-,8-7-;;/t11-,12-,13-,14-;;;/m0.../s1
    • InChI Key: OLJQYLNIZWCEAY-ASDDUFFSSA-M
    • SMILES: P1(CCP2[C@@H](C)CC[C@@H]2C)[C@@H](C)CC[C@@H]1C.C(F)(F)(F)S([O-])(=O)=O.C1C=CCCC=CC1.[Rh+] |c:25,29,&1:4,8,10,14|

Computed Properties

  • Exact Mass: 618.11804g/mol
  • Monoisotopic Mass: 618.11804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 402
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.6Ų

(-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM(I)TRIFLUOROMETHANESULFONATE,98+%(S,S)-ME-BPE-RH Security Information

(-)-1,2-BIS((2S,5S)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM(I)TRIFLUOROMETHANESULFONATE,98+%(S,S)-ME-BPE-RH Pricemore >>

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